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Compound of Interest

Compound Name:
(5-Mercapto-1,3,4-thiadiazol-2-

ylthio)acetic Acid

Cat. No.: B184625 Get Quote

Proper Disposal of (5-Mercapto-1,3,4-thiadiazol-2-
ylthio)acetic Acid
This document provides detailed procedures for the safe and compliant disposal of (5-
Mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid, a crucial aspect of laboratory safety and

environmental responsibility. Adherence to these guidelines is essential for researchers,

scientists, and drug development professionals.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle (5-Mercapto-1,3,4-
thiadiazol-2-ylthio)acetic Acid with appropriate personal protective equipment (PPE). This

compound is categorized as a skin and eye irritant.[1]

Key Safety Measures:

Personal Protective Equipment (PPE): Always wear protective gloves and eye protection.[1]

Ventilation: Use in a well-ventilated area, and employ a local exhaust system if dust or

aerosol generation is likely.[1]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly after

handling.[1]
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Storage: Keep the container tightly closed and store it in a cool, dark place.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and ensure safety.

Spill Cleanup Protocol:

Isolate the Area: Cordon off the spill area to restrict access to non-essential personnel.[1]

Use Personal Protective Equipment: Ensure you are wearing the appropriate PPE before

addressing the spill.[1]

Containment: Prevent the product from entering drains, waterways, or the soil.[1]

Cleanup: Carefully sweep the spilled material into an airtight container, avoiding dust

dispersal.[1]

Disposal of Cleanup Materials: The collected material and any contaminated absorbent

materials should be promptly disposed of as hazardous waste in accordance with local

regulations.[1]

Step-by-Step Disposal Procedure
The disposal of (5-Mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid must comply with all local,

state, and federal regulations.

Waste Identification: This product is considered hazardous waste. Consult the US EPA

guidelines for Identification and Listing of Hazardous Waste in 40 CFR Parts 261 for detailed

classification.[1]

Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Approved Disposal Method:

The recommended method of disposal is through a licensed chemical waste disposal

company.

One approved method is to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber system.

[1]

Environmental Protection: Under no circumstances should this chemical be allowed to enter

the environment, drains, waterways, or soil.[1]

Chemical and Physical Properties
A summary of the key properties of (5-Mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid is

provided below.

Property Value

Chemical Formula C4H4N2O2S3

Molecular Weight 208.27

Appearance Light orange to yellow to green powder/crystal

Purity >97.0% (HPLC)(T)

CAS Registry Number 53723-88-9

Melting Point 165 - 169 °C

(Source: TCI America Safety Data Sheet[1], Chem-Impex[2])

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (5-
Mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid.
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Start: Unused or Waste
(5-Mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid

1. Wear Appropriate PPE
(Gloves, Eye Protection)

2. Place in a Labeled,
Sealed Hazardous Waste Container

3. Consult Institutional EHS
and Local Regulations

4. Is On-site Incineration
(with scrubber) an option?

5a. Dissolve in Combustible Solvent
and Incinerate via Approved Protocol

Yes

5b. Arrange for Pickup by
a Licensed Hazardous Waste Vendor

No

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (5-Mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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